- Kinetic resolution of amino acid esters catalyzed by lipases, Chirality, 1996, 8(6), 418-422
Cas no 90940-54-8 ((R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride)
90940-54-8 structure
Product Name:(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride
CAS No:90940-54-8
MF:C12H18ClNO2
MW:243.729822635651
MDL:MFCD03095466
CID:61462
PubChem ID:12935373
Update Time:2024-10-26
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride
- D-Homophenylalanine ethyl ester hydrochloride
- D-HOMOPHENYLALANINE ETHYL ESTER HYDROC&
- ethyl (2R)-2-amino-4-phenylbutanoate,hydrochloride
- Benzenebutanoic acid, α-amino-, ethyl ester, hydrochloride, (R)- (ZCI)
- Benzenebutanoic acid, α-amino-, ethyl ester, hydrochloride, (αR)- (9CI)
- Ethyl (R)-2-amino-4-phenylbutanoate hydrochloride
- CS-W014132
- DTXSID50513377
- D-Homophenylalanine ethyl ester hydrochloride, >=98.0% (HPLC)
- D-Homophenylalanine Ethyl Ester HCl
- ethyl (2R)-2-amino-4-phenylbutanoate hydrochloride
- ETHYL D-HOMOPHENYLALANINATE HCL
- Ethyl (2R)-2-amino-4-phenylbutanoate--hydrogen chloride (1/1)
- 90940-54-8
- MFCD03095466
- D-Homophenylalanine ethyl ester, HCl
- ethyl (2R)-2-amino-4-phenylbutanoate;hydrochloride
- D-HomophenylalanineEthylEsterHydrochloride
- SCHEMBL1276908
- AKOS015890009
- PTFKZMFFSIYCOV-RFVHGSKJSA-N
- DS-14739
- HY-W013416
- EN300-1719368
- (R)-2-Amino-4-phenyl-butyric acid ethyl ester hydrochloride
-
- MDL： MFCD03095466
- Inchi： 1S/C12H17NO2.ClH/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H/t11-;/m1./s1
- InChI Key： PTFKZMFFSIYCOV-RFVHGSKJSA-N
- SMILES： C(C1C=CC=CC=1)C[C@@H](N)C(=O)OCC.Cl
Computed Properties
- Exact Mass: 243.10300
- Monoisotopic Mass: 243.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 52.32000
- LogP: 3.01190
- Optical Activity: [α]/D -38.0±2.0°, c = 1 in H2O
- Vapor Pressure: No data available
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P280;P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：2-8 °C
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255710-25g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | 97% | 25g |
$298 | 2021-06-09 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GH6135-1g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | ≥98% | 1g |
￥450元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GH6135-250mg |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | ≥98% | 250mg |
￥220元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GH6135-5g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | ≥98% | 5g |
￥1350元 | 2023-09-15 | |
| AstaTech | 60854-1/G |
ETHYL D-HOMOPHENYLALANINATE HCL |
90940-54-8 | 97% | 1/G |
$63 | 2022-06-01 | |
| AstaTech | 60854-5/G |
ETHYL D-HOMOPHENYLALANINATE HCL |
90940-54-8 | 97% | 5g |
$37 | 2023-09-16 | |
| AstaTech | 60854-25/G |
ETHYL D-HOMOPHENYLALANINATE HCL |
90940-54-8 | 97% | 25/G |
$568 | 2022-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD292-5g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | 97% | 5g |
1073.0CNY | 2021-07-12 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011941-10g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | BR | 10g |
￥463 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011941-100g |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride |
90940-54-8 | BR | 100g |
￥3840 | 2024-05-21 |
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Ethanol , Water
1.2 Reagents: Ammonium hydroxide Solvents: Ethyl acetate , Water
1.3 Reagents: Hydrochloric acid
1.2 Reagents: Ammonium hydroxide Solvents: Ethyl acetate , Water
1.3 Reagents: Hydrochloric acid
Reference
- A practical synthesis of ethyl (R)- and (S)-2-hydroxy-4-phenylbutanoate and D-homophenylalanine ethyl ester hydrochloride from L-malic acid, Tetrahedron: Asymmetry, 2001, 12(11), 1583-1587
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Raw materials
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Preparation Products
(R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
90940-54-8 ((R)-Ethyl 2-amino-4-phenylbutanoate hydrochloride) Related Products
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